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Compound of Interest

Compound Name: 2-Nonenoic acid

CAS No.: 29830-11-3

Cat. No.: B7769363

Get Quote

Executive Summary
(E)-2-Nonenoic acid (CAS: 3760-11-0) is an

-unsaturated fatty acid functioning as a critical semiochemical in specific insect orders. Unlike
the ubiquitous lepidopteran pheromones (Type I alcohols/acetates) or hymenopteran queen
signals (e.g., 9-ODA), 2-nonenoic acid represents a distinct class of short-chain acidic
signaling molecules.

Its primary verified role is that of a sex pheromone in the caddisfly Limnephilus subcentralis

(Trichoptera), where it mediates long-range male attraction. Secondarily, its chemical properties

—specifically its proton-donating capability and lipophilicity—classify it as a potent defensive

allomone and irritant, capable of stimulating nociceptors in vertebrate and invertebrate

predators. This guide synthesizes the molecule's biosynthesis, reception mechanics, and

experimental characterization.
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Understanding the volatility and reactivity of 2-nonenoic acid is prerequisite to designing

effective bioassays.

Property Specification Significance in Signaling

IUPAC Name (E)-non-2-enoic acid

Trans-isomer is biologically

active; Cis-isomer is often

inactive/inhibitory.

Formula
Mid-chain length balances

volatility with persistence.

MW 156.22 g/mol
Allows for aerial dispersion

(plume formation).

pKa ~4.8

Exists as a protonated acid in

air; dissociates in aqueous

sensillar lymph.

Vapor Pressure ~0.003 mmHg @ 25°C

Low volatility requires close-

range detection or high

emission rates.

Odor Profile Pungent, fatty, waxy

Characteristic of defensive

secretions; high detection

threshold for humans.

Biological Mechanisms[1][2][3][4]
The Caddisfly Pheromone System (Limnephilus
subcentralis)
In L. subcentralis, the female produces (E)-2-nonenoic acid in sternal glands. The

evolutionary divergence of Trichoptera (sister group to Lepidoptera) suggests this acid

pheromone is a basal trait, predating the complex alcohol/acetate systems of moths.

Emission: Released from the V abdominal sternite glands.
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Plume Dynamics: Due to the carboxylic acid group, the molecule forms dimers in the gas

phase, affecting its diffusion coefficient.

Reception: Male antennae possess sensilla trichodea specifically tuned to the ionized form

(carboxylate) or the protonated acid, binding to specialized Odorant Receptors (ORs).

Signal Transduction Pathway
The reception of 2-nonenoic acid involves the solubilization of the hydrophobic chain by

Odorant Binding Proteins (OBPs) within the sensillar lymph, followed by activation of the OR-

Orco complex.

Fig 1: Olfactory Signal Transduction Pathway for Hydrophobic Acidic Pheromones
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Biosynthetic Origin
The production of (E)-2-nonenoic acid likely stems from the modification of longer fatty acids

via

-oxidation or direct desaturation.

Pathway A (Truncation): C18 (Stearic)

C18:1

-oxidation cycles

C9:1.

Pathway B (Direct Desaturation): Nonanoic acid (C9:0) is acted upon by a specific acyl-CoA

desaturase (likely

or

followed by migration).
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Experimental Methodologies
Extraction and Quantification (GC-MS)
Direct injection of carboxylic acids often leads to peak tailing due to adsorption. Derivatization

is mandatory for accurate quantification.

Protocol:

Sample Collection: Anesthetize female L. subcentralis (CO2). Excise sternal glands or

perform whole-body solvent wash using Dichloromethane (DCM).

Derivatization (Methylation):

Add 50 µL of Diazomethane (or TMS-diazomethane) to the extract.

Reaction: R-COOH + CH2N2

R-COOCH3 + N2.

Incubate at RT for 30 mins.

Analysis:

Column: DB-Wax or HP-5MS (Polar columns prefered for fatty acid derivatives).

Temp Program: 50°C (2 min)

10°C/min

240°C.

Target Ion: Look for McLafferty rearrangement ion characteristic of methyl esters.

Electroantennography (EAG) Validation
To confirm biological activity, the antenna must be used as a biological detector.

Protocol:
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Preparation: Excise male antenna; cut both ends (tip and base).

Mounting: Mount between two glass capillary electrodes filled with Ringer’s solution (NaCl

7.5g/L, KCl 0.35g/L, CaCl2 0.21g/L).

Stimulus Delivery:

Dissolve (E)-2-nonenoic acid in Hexane (serial dilutions: 0.1 ng to 10 µg).

Apply 10 µL to filter paper strip in a Pasteur pipette.

Evaporate solvent (30s).

Recording:

Deliver air puff (0.5s) through the cartridge into a continuous humidified airstream flowing

over the antenna.

Amplify signal (100x) and filter (DC to 1 kHz).

Success Metric: A negative deflection (depolarization) >2x the solvent control baseline

indicates active reception.
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Fig 2: Electroantennography (EAG) Experimental Workflow
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Translational Applications
Pest Management (Mating Disruption)
For Trichoptera species that become pests (e.g., clogging water filtration systems), synthetic

(E)-2-nonenoic acid can be formulated into slow-release dispensers (rubber septa or

microencapsulation). Saturating the environment disrupts the male's ability to navigate the

female's plume (Camouflage/Confusion mechanism).

Repellency & Defense
The irritant nature of 2-nonenoic acid (structurally similar to pelargonic acid, a known

herbicide and repellent) suggests utility as a spatial repellent.
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Mechanism: Activation of TRPA1 channels (nociception) in non-target insects.

Formulation: Must be stabilized against oxidation (e.g., with BHT) due to the double bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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